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Compound of Interest

Compound Name:
1-(1-Chloroethyl)-4-

isobutylbenzene

Cat. No.: B3054820 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of 1-(1-Chloroethyl)-4-
isobutylbenzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of 1-(1-Chloroethyl)-4-isobutylbenzene, a key intermediate in the synthesis of

various pharmaceutical compounds, most notably Ibuprofen. This document details the

compound's fundamental chemical and physical characteristics, outlines standard experimental

methodologies for their determination, and illustrates its role in a significant synthetic pathway.

Core Physicochemical Data
1-(1-Chloroethyl)-4-isobutylbenzene, with the CAS number 62049-65-4, is an aromatic

organic compound. Its structural features, including the isobutyl group and the chloroethyl

substituent on the benzene ring, dictate its physical properties and chemical reactivity. The

following table summarizes its key physicochemical data.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b3054820?utm_src=pdf-interest
https://www.benchchem.com/product/b3054820?utm_src=pdf-body
https://www.benchchem.com/product/b3054820?utm_src=pdf-body
https://www.benchchem.com/product/b3054820?utm_src=pdf-body
https://www.benchchem.com/product/b3054820?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3054820?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C₁₂H₁₇Cl[1][2][3][4]

Molecular Weight 196.72 g/mol [4][5]

Melting Point 59-60 °C[1][4][6][7]

Boiling Point 260.1 °C at 760 mmHg[1][2][6][7]

Density 0.98 g/cm³[1][2][3][7]

Flash Point 103.6 °C[1][2][3][7]

Vapor Pressure 0.0202 mmHg at 25°C[1][2]

Refractive Index 1.504[1][2][7]

LogP (Octanol-Water Partition Coefficient) 4.18[5][7]

EINECS Number 263-391-9[1][2][4]

General Experimental Protocols
While specific experimental reports for determining the physicochemical properties of 1-(1-
Chloroethyl)-4-isobutylbenzene are not detailed in publicly available literature, the following

are standard, widely accepted methodologies for obtaining such data.

2.1 Determination of Melting Point

Methodology: Differential Scanning Calorimetry (DSC) or the capillary method are standard.

Protocol (Capillary Method):

A small, dry sample of the crystalline compound is packed into a thin-walled capillary tube.

The capillary tube is placed in a melting point apparatus (e.g., a Thiele tube or a digital

melting point device) alongside a calibrated thermometer.

The apparatus is heated slowly and steadily (1-2 °C per minute) as the melting range

approaches.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.lookchem.com/404.htm
https://www.chemnet.com/cas/en/62049-65-4/1-(1-chloroethyl)-4-isobutylbenzene.html
https://www.alfa-chemistry.com/cas_62049-65-4.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB9916584_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB9916584_EN.htm
https://www.lookchem.com/ProductWholeProperty_LCPL113017.htm
https://www.lookchem.com/404.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB9916584_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9916584.htm
https://www.echemi.com/produce/pr220804276059-1-1-chloroethyl-4-isobutylbenzene.html
https://www.lookchem.com/404.htm
https://www.chemnet.com/cas/en/62049-65-4/1-(1-chloroethyl)-4-isobutylbenzene.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9916584.htm
https://www.echemi.com/produce/pr220804276059-1-1-chloroethyl-4-isobutylbenzene.html
https://www.lookchem.com/404.htm
https://www.chemnet.com/cas/en/62049-65-4/1-(1-chloroethyl)-4-isobutylbenzene.html
https://www.alfa-chemistry.com/cas_62049-65-4.htm
https://www.echemi.com/produce/pr220804276059-1-1-chloroethyl-4-isobutylbenzene.html
https://www.lookchem.com/404.htm
https://www.chemnet.com/cas/en/62049-65-4/1-(1-chloroethyl)-4-isobutylbenzene.html
https://www.alfa-chemistry.com/cas_62049-65-4.htm
https://www.echemi.com/produce/pr220804276059-1-1-chloroethyl-4-isobutylbenzene.html
https://www.lookchem.com/404.htm
https://www.chemnet.com/cas/en/62049-65-4/1-(1-chloroethyl)-4-isobutylbenzene.html
https://www.lookchem.com/404.htm
https://www.chemnet.com/cas/en/62049-65-4/1-(1-chloroethyl)-4-isobutylbenzene.html
https://www.echemi.com/produce/pr220804276059-1-1-chloroethyl-4-isobutylbenzene.html
https://www.lookchem.com/ProductWholeProperty_LCPL113017.htm
https://www.echemi.com/produce/pr220804276059-1-1-chloroethyl-4-isobutylbenzene.html
https://www.lookchem.com/404.htm
https://www.chemnet.com/cas/en/62049-65-4/1-(1-chloroethyl)-4-isobutylbenzene.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB9916584_EN.htm
https://www.benchchem.com/product/b3054820?utm_src=pdf-body
https://www.benchchem.com/product/b3054820?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3054820?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The melting range is recorded from the temperature at which the first liquid droplet

appears to the temperature at which the entire sample becomes a clear liquid.

2.2 Determination of Boiling Point

Methodology: Distillation method under atmospheric pressure.

Protocol:

The compound is placed in a distillation flask with boiling chips.

A condenser and a thermometer are fitted to the flask. The thermometer bulb should be

positioned just below the side arm of the flask to ensure it accurately measures the

temperature of the vapor.

The flask is heated gently.

The boiling point is recorded as the temperature at which the vapor and liquid phases are

in equilibrium, observed as a stable temperature reading during distillation. For a pressure

of 760 mmHg, this is the normal boiling point.

2.3 Determination of Density

Methodology: Use of a pycnometer or a digital density meter.

Protocol (Pycnometer):

The weight of a clean, dry pycnometer (a flask with a specific volume) is recorded.

The pycnometer is filled with the sample (in its liquid state, i.e., above its melting point)

and weighed.

The pycnometer is then emptied, cleaned, and filled with a reference substance of known

density (e.g., deionized water) at the same temperature and weighed.

The density of the sample is calculated using the weights and the known density of the

reference substance.
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Role in Synthesis: The BHC Ibuprofen Process
1-(1-Chloroethyl)-4-isobutylbenzene is a critical intermediate in the BHC (Boots Hoechst

Celanese) synthesis of Ibuprofen, a widely used nonsteroidal anti-inflammatory drug (NSAID).

[8] This pathway is noted for its high atom economy. The diagram below illustrates the key

transformation involving this intermediate.

Isobutylbenzene
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 Hydrogenation
 (Raney Ni or Pd/C) 1-(1-Chloroethyl)-4-isobutylbenzene Reaction with HCl Ibuprofen

   Friedel-Crafts
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   Carbonylation
   (CO, Pd catalyst)

Click to download full resolution via product page

Caption: Synthesis of Ibuprofen via the BHC process highlighting the key intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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